Cas no 920502-94-9 (Pyridine, 3-ethoxy-2,4,6-trinitro-)

Pyridine, 3-ethoxy-2,4,6-trinitro- structure
920502-94-9 structure
Product Name:Pyridine, 3-ethoxy-2,4,6-trinitro-
CAS No:920502-94-9
MF:C7H6N4O7
MW:258.145141124725
CID:756748
PubChem ID:71424138
Update Time:2025-04-19

Pyridine, 3-ethoxy-2,4,6-trinitro- Chemical and Physical Properties

Names and Identifiers

    • Pyridine, 3-ethoxy-2,4,6-trinitro-
    • 3-ethoxy-2,4,6-trinitropyridine
    • 920502-94-9
    • DTXSID40842941
    • Inchi: 1S/C7H6N4O7/c1-2-18-6-4(9(12)13)3-5(10(14)15)8-7(6)11(16)17/h3H,2H2,1H3
    • InChI Key: BENWOIYHDBWFME-UHFFFAOYSA-N
    • SMILES: O(CC)C1C([N+](=O)[O-])=NC(=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 258.02364854g/mol
  • Monoisotopic Mass: 258.02364854g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 345
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 160Ų
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